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For Researchers, Scientists, and Drug Development Professionals

DSP-2230 (also known as ANP-230) is a novel small molecule inhibitor targeting the voltage-
gated sodium channels Nav1.7, Nav1.8, and Nav1.9. These channels are predominantly
expressed in peripheral sensory neurons and are critical for the generation and propagation of
pain signals. As such, they represent promising targets for the development of new analgesics
for neuropathic pain. This guide provides an objective comparison of DSP-2230's performance
with other alternatives, supported by experimental data from preclinical animal models.

Executive Summary

DSP-2230 has demonstrated target engagement and analgesic efficacy in various animal
models of neuropathic and inflammatory pain. It functions as a non-selective blocker of Nav1l.7,
Navl.8, and Navl.9, reducing neuronal hyperexcitability. While direct head-to-head
comparative studies with other Nav channel blockers are limited, this guide consolidates
available data to facilitate an informed assessment of its preclinical profile. The development of
DSP-2230 has been discontinued, however, its preclinical data serves as a valuable reference
for ongoing research in the field of non-opioid analgesics.
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Data Presentation
In Vitro Potency of DSP-2230

Target IC50 (M)
Navl.7 7.1
Nav1.8 11.4
Nav1.9 6.7

In Vivo Efficacy of DSP-2230 in a Mouse Model of
Familial Episodic Pain Syndrome (R222S Mutant Mice)

o Thermal Hyperalgesia (Hot Plate Test)

Latency to Paw Withdrawal

Treatment Dose (mg/kg, p.o.) ()
S
Vehicle - ~5
Increased latency (dose-
DSP-2230 10
dependent)
DSP-2230 30 Significantly increased latency

e Mechanical Allodynia (von Frey Test)

Paw Withdrawal Threshold

Treatment Dose (mglkg, p.o.)
(9)
Vehicle - ~0.4
DSP-2230 10 Increased threshold
Significantly increased
DSP-2230 30

threshold

» Effect on Dorsal Root Ganglion (DRG) Neuron Firing
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Treatment Concentration (M) Effect

DSP-2230 3 Reduced repetitive firing

Significantly suppressed
DSP-2230 30 ? . y i
repetitive firing

Comparative In Vitro Data for Alternative Nav1.7

Inhibitors
Compound Target IC50 (nM)
DWP-17061 Navl1.7 31
PF-05089771 Navl.7

Note: Data for PF-05089771's IC50 was not readily available in the searched literature. DWP-
17061 was reported to have excellent efficacy in a Freund's complete adjuvant (FCA) mouse
model of inflammatory pain compared to PF-05089771.[1]

Experimental Protocols
Hot Plate Test for Thermal Hyperalgesia

This test assesses the response to a thermal stimulus.

o Apparatus: A commercially available hot plate apparatus with a surface temperature
maintained at a constant 52-55°C. A transparent glass cylinder is used to confine the animal
to the heated surface.

e Procedure:
o Mice are habituated to the testing room for at least 30 minutes before the experiment.
o Each mouse is individually placed on the hot plate.

o The latency to the first sign of nociception (e.g., paw licking, shaking, or jumping) is
recorded.
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o A cut-off time (e.g., 30-60 seconds) is predetermined to prevent tissue damage.

o Data Analysis: The latency to respond is measured in seconds. An increase in latency
indicates an analgesic effect.

Von Frey Test for Mechanical Allodynia

This test measures the sensitivity to a mechanical stimulus.

o Apparatus: A set of calibrated von Frey filaments, which are fine plastic monofilaments that
exert a specific force when bent. The animals are placed in individual compartments on an
elevated mesh floor, allowing access to the plantar surface of their paws.

e Procedure:
o Mice are acclimated to the testing chambers for at least 30 minutes before testing.

o Starting with a filament of low force, the filament is applied perpendicularly to the mid-
plantar surface of the hind paw until it buckles slightly.

o The filament is held in place for 2-3 seconds.
o A positive response is noted as a sharp withdrawal, flinching, or licking of the paw.

o The "up-down" method is often used to determine the 50% paw withdrawal threshold. If
there is no response, the next flament with a higher force is used. If there is a response, a
filament with a lower force is used.

o Data Analysis: The 50% paw withdrawal threshold is calculated in grams. An increase in the
threshold indicates a reduction in mechanical sensitivity.

Mandatory Visualization

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10818589?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

Peripheral Sensory Neuron

Blocks

DSP-2230

Membrane
Depolarization

Nav1.7 / Nav1.8 / Navl.9
Channels

Action Potential
Generation & Propagation

Pain Perception
(in CNS)

Click to download full resolution via product page

Caption: Mechanism of action of DSP-2230 in blocking pain signals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Validating DSP-2230 Target Engagement in Animal
Models: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10818589/docs#validating-dsp-2230-target-
engagement-in-animal-models-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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